Cas no 802900-17-0 (1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo-)

1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo- structure
802900-17-0 structure
Product Name:1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo-
CAS No:802900-17-0
MF:C8H16N3O
MW:170.232141494751
CID:714013
PubChem ID:45120871
Update Time:2025-04-19

1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-ethanaminium,2,3-dihydro-N,N,N-trimethyl-2-oxo-
    • Ammonium, [2-(2-hydroxyimidazol-4-yl)ethyl]trimethyl- (8CI)
    • trimethyl-[2-(2-oxo-1,3-dihydroimidazol-4-yl)ethyl]azanium
    • N,N,N-Trimethyl-2-(2-oxo-2,3-dihydro-1H-imidazol-4-yl)ethan-1-aminium
    • DTXSID30669088
    • 802900-17-0
    • Inchi: 1S/C8H15N3O/c1-11(2,3)5-4-7-6-9-8(12)10-7/h6H,4-5H2,1-3H3,(H-,9,10,12)/p+1
    • InChI Key: QJJQBXLXKSCYHO-UHFFFAOYSA-O
    • SMILES: O=C1NC=C(CC[N+](C)(C)C)N1

Computed Properties

  • Exact Mass: 170.129
  • Monoisotopic Mass: 170.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: 3
  • XLogP3: -0.5
  • Topological Polar Surface Area: 41.1A^2
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